4-Ethynyl-2-nitrophenol

• CAS No.: 70239-81-5
• Molecular Formula: C8H5NO3
• Molecular Weight: 163.13 g/mol
• IUPAC Name: 4-ethynyl-2-nitrophenol
• InChI: InChI=1S/C8H5NO3/c1-2-6-3-4-8(10)7(5-6)9(11)12/h1,3-5,10H
• InChI Key: NGFZLEANFAKXEA-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC(=C(C=C1)O)[N+](=O)[O-]

Description

4-Ethynyl-2-nitrophenol is a useful research compound. Its molecular formula is C8H5NO3 and its molecular weight is 163.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In the third step of the process (equation 3), 4-acetoxy-3-nitro-β-chlorocinnamaldehyde is added to a solution of sodium hydroxide. The reaction mixture is maintained at 50° to 80° C. for about 15 to 30 minutes and then cooled at 0° C. In the reaction that occurs, the ester group is hydrolyzed, and hydrogen chloride and carbon monoxide are simultaneously eliminated. The mole ratio of sodium hydroxide to 4-acetoxy-3-nitro-β-chlorocinnamaldehyde is usually about 3 to 10:1. The cooled solution is neutralized with glacial acetic acid to give a precipitate which is separated by filtration. The precipitate is then purified to give crystals of 4-ethynyl-2-nitrophenol.